Cas no 1932528-32-9 ((2r)-4-(1h-Pyrazol-1-yl)butan-2-amine)

• Product Name: (2r)-4-(1h-Pyrazol-1-yl)butan-2-amine
• CAS No: 1932528-32-9
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5784540
• PubChem ID: 28063334
• Update Time: 2023-12-26

(2r)-4-(1h-Pyrazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1932528-32-9
• (2r)-4-(1h-pyrazol-1-yl)butan-2-amine
• EN300-1998459
• (R)-4-(1H-pyrazol-1-yl)butan-2-amine
• 1H-Pyrazole-1-propanamine, α-methyl-, (αR)-
• (2r)-4-(1h-Pyrazol-1-yl)butan-2-amine

• Inchi： 1S/C7H13N3/c1-7(8)3-6-10-5-2-4-9-10/h2,4-5,7H,3,6,8H2,1H3/t7-/m1/s1
• InChI Key： IWZKYTFDBARHKM-SSDOTTSWSA-N
• SMILES： N1(C=CC=N1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 234.8±23.0 °C(Predicted)
• pka: 10.08±0.35(Predicted)